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Abstract

MM-589 is a highly potent, cell-permeable, macrocyclic peptidomimetic inhibitor of the WD
repeat domain 5 (WDR5) and mixed-lineage leukemia (MLL) protein-protein interaction.[1][2]
The trifluoroacetate (TFA) salt of MM-589 enhances its water solubility and stability, making it
more suitable for research applications.[3] MM-589 binds to WDR5 with an IC50 of 0.90 nM
and inhibits the MLL H3K4 methyltransferase (HMT) activity with an IC50 of 12.7 nM.[1][2] It
has demonstrated potent and selective inhibition of cell growth in human leukemia cell lines
harboring MLL translocations.[1] While specific in vivo studies on MM-589 TFA are not
extensively documented in publicly available literature, this document provides detailed
protocols and application notes based on the known characteristics of MM-589 and established
in vivo methodologies for other WDR5-MLL interaction inhibitors.

Introduction

The interaction between WDRS5 and MLL is a critical dependency for the oncogenic activity of
MLL fusion proteins, which are characteristic of a particularly aggressive subset of acute
leukemias.[3] By disrupting this interaction, MM-589 offers a targeted therapeutic strategy.
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These application notes provide a comprehensive guide for the in vivo use of MM-589 TFA,
including its mechanism of action, formulation, and protocols for preclinical evaluation in animal

models.

Mechanism of Action

MM-589 targets the WDR5 protein, a core component of the MLL/SET histone
methyltransferase complexes.[4] MLL fusion proteins require interaction with WDRS5 to be
recruited to chromatin and exert their oncogenic effects through the methylation of histone H3
on lysine 4 (H3K4). MM-589 competitively binds to the peptide-binding pocket of WDRS5,
thereby blocking its interaction with MLL.[5] This inhibition of the WDR5-MLL interaction leads
to a reduction in H3K4 methylation at MLL target gene loci, resulting in the downregulation of
leukemogenic gene expression and subsequent cancer cell death.
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Figure 1: Signaling pathway of MM-589 TFA in MLL-rearranged leukemia.

Data Presentation
In Vitro Activity of MM-589
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Parameter Value Reference
WDRS5 Binding IC50 0.90 nM [1112]

MLL H3K4 Methyltransferase

Activity 1C50 12.7nM iz

Cell Line IC50 (uM) Reference
MV4-11 (MLL-AF4) 0.25 [1]
MOLM-13 (MLL-AF9) 0.21 [1]

HL-60 (MLL wild-type) 8.6 [1]

Analogous In Vivo Data for Other MLL/WDRS5 Inhibitors

The following table summarizes in vivo data for other inhibitors targeting the MLL pathway,

which can serve as a reference for designing studies with MM-589 TFA.

. Dosing and -
Compound Animal Model . . Key Findings Reference
Administration
BALB/c nude
) . ) ~3-fold decrease
mice with 35 mg/kg, daily )
MI-463 o in tumor volume [6]
MV4;11 I.p. injection
at 28 days
xenografts
BALB/c nude
) . ~8-fold decrease
mice with 60 mg/kg, once ]
MI-503 ) in tumor volume [6]
MV4;11 daily
at 35 days
xenografts
Mouse model of 70% increase in
MI-463 MLL-derived Not specified median survival [6]
leukemia time
Mouse model of 45% increase in
MI-503 MLL-derived Not specified median survival [6]
leukemia time
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Experimental Protocols
Formulation of MM-589 TFA for In Vivo Administration

Note: Due to the TFA salt form, MM-589 TFA is expected to have improved aqueous solubility.
However, it is crucial to determine the optimal formulation for in vivo use.

Materials:

MM-589 TFA

Sterile vehicle (e.g., 5% DMSO, 40% PEG300, 5% Tween 80, 50% sterile water)

Sterile vials

Vortex mixer

Sonicator

Protocol:
e Weigh the required amount of MM-589 TFA in a sterile vial.

e Add the desired volume of DMSO to dissolve the compound completely. Vortex and sonicate
briefly if necessary.

e Add PEG300 to the solution and vortex until homogeneous.
e Add Tween 80 and vortex to mix.
e Add sterile water to the final volume and vortex thoroughly.

» The final formulation should be a clear solution. If precipitation occurs, adjust the vehicle
composition.

Prepare the formulation fresh daily or determine its stability under storage conditions.

In Vivo Efficacy Study in a Leukemia Xenograft Model
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This protocol describes a typical efficacy study using a subcutaneous xenograft model of MLL-
rearranged leukemia.

Animal Model:
e Immunocompromised mice (e.g., NOD/SCID or BALB/c nude), 6-8 weeks old.
e Human MLL-rearranged leukemia cell line (e.g., MV4-11).

Experimental Workflow:

~100-200 mm* | Randomize Mice into Administer MM-589 TFA | Daily | Monitor Tumor Volume Endpoint Reached Tissue Collection
Treatment Groups or Vehicle and Body Weight (Tumor Size Limit) and Analysis

Click to download full resolution via product page
Figure 2: Experimental workflow for an in vivo efficacy study.
Protocol:
e Cell Culture and Implantation:
o Culture MV4-11 cells under standard conditions.

o On the day of implantation, harvest cells and resuspend in a 1:1 mixture of sterile PBS
and Matrigel at a concentration of 5 x 10"7 cells/mL.

o Inject 100 uL of the cell suspension (5 x 1076 cells) subcutaneously into the flank of each
mouse.

e Tumor Growth and Randomization:

o Monitor tumor growth by caliper measurements every 2-3 days. Calculate tumor volume
using the formula: (Length x Width?) / 2.
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o When tumors reach an average volume of 100-200 mm?, randomize the mice into
treatment and control groups (n=8-10 mice per group).

o Treatment Administration:

o Administer MM-589 TFA via the desired route (e.g., intraperitoneal injection or oral
gavage) at a predetermined dose. Dosing can be guided by the analogous compounds
(e.g., starting with a dose range of 25-75 mg/kg daily).

o The control group should receive the vehicle alone.
e Monitoring and Endpoint:
o Continue to monitor tumor volume and body weight daily or every other day.

o The study endpoint may be a predetermined tumor volume limit (e.g., 2000 mms3) or a
specific study duration.

o At the endpoint, euthanize the mice and collect tumors and other relevant tissues for
further analysis (e.g., pharmacodynamics, histology).

Pharmacodynamic Analysis

To confirm the on-target activity of MM-589 TFA in vivo, it is essential to perform
pharmacodynamic studies.

Protocol:

o Treat tumor-bearing mice with a single dose of MM-589 TFA.

» Euthanize mice at various time points post-dose (e.g., 2, 4, 8, 24 hours).

o Excise tumors and immediately snap-freeze in liquid nitrogen or fix in formalin.

o For frozen tissues, perform western blotting or immunohistochemistry to assess the levels of
H3K4 methylation.

» For fixed tissues, perform immunohistochemistry.
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» Asignificant reduction in H3K4 methylation levels in the MM-589 TFA-treated group
compared to the vehicle-treated group would confirm target engagement.

Pharmacokinetic Studies

Understanding the pharmacokinetic profile of MM-589 TFA is crucial for optimizing the dosing
regimen.

Protocol:

o Administer a single dose of MM-589 TFA to a cohort of non-tumor-bearing mice via the
intended clinical route (e.g., oral gavage or intravenous injection).

o Collect blood samples at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) via sparse
sampling.

e Process the blood to obtain plasma and store at -80°C.
e Analyze the plasma samples using LC-MS/MS to determine the concentration of MM-589.

o Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Conclusion

MM-589 TFA is a promising therapeutic agent for MLL-rearranged leukemias. While direct in
vivo data is limited, the protocols and information provided in these application notes, based on
its mechanism of action and data from analogous compounds, offer a solid foundation for
researchers to design and execute preclinical studies. It is recommended to conduct initial
dose-finding and tolerability studies before proceeding to full-scale efficacy experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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